2-(Benzofuran-3-yl)acetic acid

• IUPAC Name: 2-(1-benzofuran-3-yl)acetic acid
• InChI: InChI=1S/C10H8O3/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6H,5H2,(H,11,12)
• InChI Key: QWMVFCMIUUHJDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CO2)CC(=O)O
• Molecular Formula: C10H8O3
• DSSTOX Substance ID: DTXSID40376594
• Molecular Weight: 176.17 g/mol
• CAS RN: 64175-51-5

Description

2-(Benzofuran-3-yl)acetic acid is a compound with the molecular formula C10H8O3. It is a reactive compound with a molecular electrostatic potential that is high enough to be considered as a good nucleophile. It has been shown to react with butyric acid, a gaseous compound.

Synthesis Analysis

The synthesis of 2-(Benzofuran-3-yl)acetic acid involves a reaction with METHYL-L-BENZOFURAN-3-YL acetate in absolute ethanol. The reaction mixture is brought to reflux, and after cooling down, the precipitate that forms is dissolved in ethyl acetate.

Molecular Structure Analysis

The molecular structure of 2-(Benzofuran-3-yl)acetic acid includes a benzofuran ring attached to an acetic acid group. The compound has a molecular weight of 176.17 g/mol.

Physical And Chemical Properties Analysis

The compound has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant. It is also a CYP1A2 inhibitor. The compound has a Log Po/w (iLOGP) of 1.46.

Scientific Research Applications

Antifungal Applications

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Antimicrobial Applications

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Anti-tumor Applications

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Antibacterial Applications

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Anti-oxidative Applications

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Anti-viral Applications

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Future Directions

Benzofuran and its derivatives, including 2-(Benzofuran-3-yl)acetic acid, have been identified as promising structures for the development of new therapeutic agents. They have been used in the treatment of various diseases and have potential applications in many fields of drug invention and development.

Mechanism of Action

Target of Action

Benzofuran compounds, in general, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Some substituted benzofurans have shown dramatic anticancer activities . The biological target EGFR, a member of the tyrosine kinase family, was chosen to carry out the docking study for newly synthesized hybrids .

Mode of Action

For instance, they have been found to have significant cell growth inhibitory effects in different types of cancer cells . The 4-position of the benzofuran may be substituted or unsubstituted, but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .

Biochemical Pathways

Benzofuran compounds are known to affect various biochemical pathways due to their diverse biological activities . For instance, they have been shown to inhibit cell growth in various types of cancer cells .

Pharmacokinetics

The compound is described as a reactive compound with a molecular electrostatic potential that is high enough to be considered as a good nucleophile .

Result of Action

Benzofuran derivatives have been shown to have significant cell growth inhibitory effects in different types of cancer cells .

Action Environment

It’s worth noting that the compound is recommended to be stored in a sealed, dry environment, under -20°c , suggesting that temperature and moisture could potentially affect its stability.

Synthesis routes and methods

Procedure details

A solution of Example 6 (6.23 g, 33 mmol) and lithium hydroxide monohydrate (1.45 g, 35 mmol) in tetrahydrofuran (50 mL), water (35 mL), and methanol (14 mL) was stirred for 6.5 hours at room temperature. Water (70 mL) was added, and the reaction mixture was acidified to pH 4 using 2 M HCl and extracted with dichloromethane (5×200 mL). The organics were dried (MgSO4) and the solvent removed in vacuo to give a brown solid. This was dissolved in diethyl ether, heptane was added, and the mixture was stirred overnight. Solvent was removed by syringe to give product as a pale brown solid, 27 mmol, 80%.